
Long-Term Stability of Carbaldrate
Formulations: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Carbaldrate

CAS No.: 41342-54-5

Cat. No.: B12735099

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the long-term stability of Carbaldrate
formulations, offering a comparative analysis with other common antacid alternatives. The

information presented is based on available scientific literature and established pharmaceutical

stability testing principles.

Executive Summary
Carbaldrate, a dihydroxyaluminum sodium carbonate complex, is an effective antacid. Its long-

term stability is a critical factor in ensuring its safety and efficacy throughout its shelf life. This

guide delves into the available stability data for Carbaldrate and compares it with other widely

used antacids such as aluminum hydroxide, magnesium hydroxide, and calcium carbonate.

While specific, direct comparative long-term stability studies are limited in publicly available

literature, this guide synthesizes existing data to provide a valuable resource for formulation

scientists and researchers.
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The stability of an antacid formulation is influenced by various factors, including its chemical

structure, formulation excipients, packaging, and storage conditions. The following tables

summarize the available stability information for Carbaldrate and its alternatives.

Table 1: Long-Term Stability Data for Common Antacids (25°C/60% RH)

Active
Ingredient

Dosage Form Duration
Assay Change
(%)

Key
Observations

Carbaldrate
Tablet/Suspensio

n

Up to 36

months[1]

Data not

available

Reported to be

stable under

standard

conditions[1].

Aluminum

Hydroxide
Suspension 23 weeks

Maintained liquid

form with

stabilizers

Prone to

thickening and

hardening

without

stabilizers.

Magnesium

Hydroxide
Suspension

Data not

available

Data not

available

Physical stability

is a key concern,

with potential for

sedimentation.

Calcium

Carbonate
Suspension

Data not

available

Data not

available

Physical stability

depends heavily

on the

suspending

agents used[1][2]

[3][4].

Table 2: Accelerated Stability Data for Common Antacids (40°C/75% RH)
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Active
Ingredient

Dosage Form Duration
Degradation
Rate/Assay
Change

Key
Degradation
Products

Carbaldrate
Tablet/Suspensio

n

Data not

available

1.2% per month

(reported)[1]

Aluminum

hydroxide,

Sodium

carbonate[1]

Aluminum

Hydroxide
Gel Not specified

Affected by pH,

temperature, and

ionic strength[2]

Formation of

pseudoboehmite

and bayerite[3]

Magnesium

Hydroxide
Suspension

Data not

available

Data not

available

Primarily

physical changes

(e.g.,

aggregation).

Calcium

Carbonate
Suspension

Data not

available

Data not

available

Primarily

physical changes

(e.g.,

sedimentation).

Degradation Pathways and Mechanisms
Understanding the degradation pathways is crucial for developing stable formulations and

appropriate analytical methods.

Carbaldrate Degradation Pathway
The primary degradation pathway for Carbaldrate is believed to be hydrolysis. In the presence

of moisture, the aluminum-carbonate bond can break, leading to the formation of aluminum

hydroxide and sodium carbonate[1].
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Figure 1: Proposed Hydrolysis Degradation Pathway of Carbaldrate.

Degradation of Other Antacids
Aluminum Hydroxide: Gels of aluminum hydroxide can undergo structural changes upon

aging, leading to the formation of more crystalline and less reactive forms like

pseudoboehmite and bayerite. This process is influenced by pH and the presence of ions[2]

[3].

Magnesium Hydroxide & Calcium Carbonate: For these insoluble antacids, the primary

stability concern is physical rather than chemical. Over time, particles in suspension can

aggregate and settle, a process known as caking, which can affect dose uniformity. The

choice of suspending agents is critical to prevent this[1][2][3][4].

Experimental Protocols for Stability Assessment
Standard stability testing is conducted according to the International Council for Harmonisation

(ICH) guidelines.

Long-Term Stability Testing
Objective: To evaluate the physical, chemical, and microbiological characteristics of the drug

product over its intended shelf life.

Storage Conditions: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.

Testing Frequency: Typically 0, 3, 6, 9, 12, 18, 24, and 36 months.

Parameters to be Tested:
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Assay of the active pharmaceutical ingredient (API).

Levels of degradation products.

Physical appearance (color, clarity, etc.).

pH (for liquid formulations).

Viscosity (for suspensions).

Sedimentation rate and redispersibility (for suspensions).

Microbial limits.

Accelerated Stability Testing
Objective: To predict the long-term stability profile and to assess the effect of short-term

excursions outside the label storage conditions.

Storage Conditions: 40°C ± 2°C / 75% RH ± 5% RH.

Testing Frequency: Typically 0, 1, 2, 3, and 6 months.

Parameters to be Tested: Same as for long-term stability testing.

Forced Degradation Studies
Objective: To identify potential degradation products and pathways and to establish the

stability-indicating nature of the analytical methods.

Stress Conditions:

Acid Hydrolysis: 0.1 M HCl at room temperature or elevated temperature.

Base Hydrolysis: 0.1 M NaOH at room temperature or elevated temperature.

Oxidation: 3% H₂O₂ at room temperature.
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Thermal Degradation: Dry heat at a temperature higher than the accelerated condition

(e.g., 60°C or 80°C).

Photostability: Exposure to light according to ICH Q1B guidelines.

Stability Study Design

Testing Conditions

Data Analysis & Outcome

Antacid Formulation

Long-Term
(25°C/60%RH)

Accelerated
(40°C/75%RH)

Forced Degradation
(Acid, Base, Oxidative,

Thermal, Photo)

ICH Guidelines

Collect Data at
Time Points

Identify Degradation
Pathways

Analyze Assay,
Degradants, Physical

Properties

Determine Shelf-Life
& Storage Conditions

Click to download full resolution via product page

Figure 2: General Workflow for Pharmaceutical Stability Testing.
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Based on the available information, Carbaldrate appears to be a chemically stable antacid

under normal storage conditions, with hydrolysis being the primary degradation route under

stress. However, there is a clear need for more comprehensive, publicly available, and direct

comparative studies on the long-term stability of Carbaldrate formulations versus other

antacids.

For researchers and drug development professionals, the following is recommended:

Conduct comprehensive stability studies on Carbaldrate formulations following ICH

guidelines to generate robust data on its long-term and accelerated stability.

Develop and validate a stability-indicating analytical method for Carbaldrate to accurately

quantify the active ingredient and its degradation products.

Investigate the impact of formulation excipients on the stability of Carbaldrate, particularly

for suspension formulations where physical stability is a key concern.

Perform direct comparative studies with other marketed antacid products to clearly establish

the relative stability profile of Carbaldrate formulations.

By following these recommendations, a clearer and more definitive understanding of the long-

term stability of Carbaldrate formulations can be achieved, ultimately ensuring the delivery of a

safe and effective product to patients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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